Cas no 14906-26-4 (Hydroperoxide,1,1-dimethyl-4-penten-2-ynyl (8CI,9CI))

• Product name: Hydroperoxide,1,1-dimethyl-4-penten-2-ynyl (8CI,9CI)
• CAS No: 14906-26-4
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 210034
• PubChem ID: 139847

Hydroperoxide,1,1-dimethyl-4-penten-2-ynyl (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Hydroperoxide,1,1-dimethyl-4-penten-2-ynyl (8CI,9CI)
• 1-hydroperoxy-4-methylpent-3-en-1-yne
• Dimethylvinylethynylhydroperoxide
• 2-Methylhex-5-en-3-yn-2-yl hydroperoxide
• hydroperoxide, 1,1-dimethyl-4-penten-2-yn-1-yl
• 5-hydroperoxy-5-methylhex-1-en-3-yne
• 14906-26-4
• 2-Methylhex-5-en-3-yne-2-peroxol
• DTXSID30933539
• SCHEMBL21066063

• Inchi： InChI=1S/C6H8O2/c1-6(2)4-3-5-8-7/h4,7H,1-2H3
• InChI Key： BNLZFLKZIPDLAQ-UHFFFAOYSA-N
• SMILES： OOC#C/C=C(/C)\C

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.2

Experimental Properties

• Density: 0.998
• Boiling Point: 206.6°Cat760mmHg
• Flash Point: 78.8°C
• Refractive Index: 1.472
• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic hydroperoxides Organic hydroperoxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic hydroperoxides